Cas no 2228794-35-0 (2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene)

• Product Name: 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene
• CAS No: 2228794-35-0
• MF: C₁₂H₁₁Br
• MW: 235.119742631912
• CID: 6190293
• PubChem ID: 165650510
• Update Time: 2025-07-16

2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene
• 2228794-35-0
• EN300-1909831

• Inchi： 1S/C12H11Br/c1-3-12(6-7-12)10-5-4-9(2)8-11(10)13/h1,4-5,8H,6-7H2,2H3
• InChI Key： AEEPDNJYECYMNK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1(C#C)CC1

Computed Properties

• Exact Mass: 234.00441g/mol
• Monoisotopic Mass: 234.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene

Professional Introduction to Compound with CAS No. 2228794-35-0 and Product Name: 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene

The compound with the CAS number 2228794-35-0 and the product name 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromine and ethynyl substituents on a benzene ring creates a versatile scaffold that can be further functionalized for various therapeutic purposes.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The compound 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene is an excellent example of how structural modifications can lead to the discovery of new pharmacophores. The bromine atom at the 2-position provides a reactive site for cross-coupling reactions, while the ethynyl group at the 1-position allows for further derivatization through Sonogashira coupling or other palladium-catalyzed reactions. These features make it an invaluable building block for synthesizing more complex molecules.

One of the most promising applications of this compound is in the development of anticancer agents. Recent studies have shown that benzene derivatives with halogen substituents exhibit potent cytotoxic effects against various cancer cell lines. The 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene molecule, with its ability to undergo further functionalization, offers a platform for designing molecules that can target specific pathways involved in cancer progression. For instance, researchers have explored its potential as a precursor for kinase inhibitors, which are known to play a crucial role in cancer therapy.

The methyl group at the 4-position of the benzene ring adds another layer of complexity to this compound. This substitution can influence the electronic properties of the aromatic system, thereby affecting its reactivity and binding affinity to biological targets. In drug discovery, such structural elements are often critical in determining the efficacy and selectivity of a candidate drug. The compound’s versatility allows chemists to fine-tune these properties by introducing additional functional groups or by modifying existing ones.

Another area where this compound shows promise is in the development of antimicrobial agents. With increasing concerns about antibiotic resistance, there is a growing need for novel antimicrobial compounds that can overcome existing resistance mechanisms. The unique structure of 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene makes it an attractive candidate for designing molecules that can interact with bacterial enzymes or cell wall components, leading to their inhibition or destruction.

The synthesis of this compound involves several key steps that highlight modern organic chemistry techniques. The bromination step at the 2-position is typically carried out using bromine or N-bromosuccinimide (NBS) in an appropriate solvent system. This step requires careful control of reaction conditions to ensure high selectivity and yield. Subsequently, the introduction of the ethynyl group at the 1-position is achieved through Sonogashira coupling, which relies on palladium catalysts and terminal alkynes.

Once synthesized, 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene can be further modified to explore its pharmacological potential. For example, replacing the bromine atom with other nucleophiles such as amines or alcohols can yield derivatives with different biological activities. Additionally, incorporating heterocyclic rings into the structure can enhance binding affinity and selectivity for specific targets. These modifications are often guided by computational modeling and experimental screening.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Advanced computational methods allow researchers to predict the properties of molecules before they are synthesized, saving time and resources. By leveraging these tools, scientists can identify promising candidates for further investigation and refine their structures to improve potency and reduce toxicity.

In conclusion, 2-bromo-1-(1-ethynylcyclopropyl)-4-methylbenzene represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its versatility as a building block for synthesizing more complex molecules makes it an invaluable asset in developing new therapeutic agents for various diseases, including cancer and infections caused by resistant bacteria. As research in this field continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.